Cas no 1415908-67-6 ((2R)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester)

(2R)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester is a chiral pyrrolidine derivative featuring a thiazolidine carbonyl group and a tert-butyl ester moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereospecific (2R) configuration ensures precise chirality in downstream applications, while the tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions. The thiazolidine carbonyl functionality contributes to its reactivity in peptide coupling and heterocyclic chemistry. This intermediate is valued for its high purity, well-defined structure, and compatibility with a range of synthetic transformations, making it a reliable choice for complex molecular assembly.

(2R)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester structure

1415908-67-6 structure

Product Name:(2R)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester

CAS No:1415908-67-6

MF:C₁₃H₂₀N₂O₄S

MW:300.373902320862

CID:2137894

PubChem ID:22058789

Update Time:2025-06-09

(2R)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

- (R)-tert-butyl 4-oxo-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
- AK163795
- (S)-1-Boc-5-(thiazolidine-3-carbonyl)pyrrolidin-3-one
- tert-butyl (2S)-4-oxo-2-(1,3-thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
- BCP12051
- SY038350
- 1-Pyrrolidinecarboxylic acid, 4-oxo-2-(3-thiazolidinylcarbonyl)-, 1,1-dimethylethyl ester, (2R)-
- SCHEMBL2710585
- 3-((s)-1-tert-butoxycarbonyl-4-oxo-2-pyrrolidinylcarbonyl)-1,3-thiazolidine
- Teneligliptin Intermediate-1
- tert-Butyl 4-oxo-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
- LS-14238
- 1-PYRROLIDINECARBOXYLIC ACID, 4-OXO-2-(3-THIAZOLIDINYLCARBONYL)-,1,1-DIMETHYLETHYL ESTER, (2S)-
- 1822550-27-5
- 1415908-67-6
- MFCD22665915
- tert-butyl 4-oxo-2-(1,3-thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
- (2R)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester
- Inchi： 1S/C13H20N2O4S/c1-13(2,3)19-12(18)15-7-9(16)6-10(15)11(17)14-4-5-20-8-14/h10H,4-8H2,1-3H3
- InChI Key： ULXKZRPRLJGLDM-UHFFFAOYSA-N
- SMILES： S1CCN(C1)C(C1CC(CN1C(=O)OC(C)(C)C)=O)=O

Computed Properties

Exact Mass: 300.11437830g/mol
Monoisotopic Mass: 300.11437830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 433
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.2
XLogP3: 0.7

Experimental Properties

Color/Form: NA
Density: 1.3±0.1 g/cm3
Boiling Point: 491.6±45.0 °C at 760 mmHg

(2R)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

(2R)-4-Oxo-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester Pricemore >>

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